Cas no 2229504-11-2 (2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine)

• Product Name: 2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine
• CAS No: 2229504-11-2
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5778273
• PubChem ID: 165656049
• Update Time: 2025-10-30

2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-[6-(pyrrolidin-1-yl)pyridin-3-yl]propan-1-amine
• 2229504-11-2
• EN300-1740391
• 2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine

• Inchi： 1S/C13H21N3O/c1-13(10-14,17-2)11-5-6-12(15-9-11)16-7-3-4-8-16/h5-6,9H,3-4,7-8,10,14H2,1-2H3
• InChI Key： MJZGKOHMLXLAIN-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1=CN=C(C=C1)N1CCCC1

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.4Ų

Additional information on 2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine

Introduction to 2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine (CAS No. 2229504-11-2)

2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229504-11-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural composition of 2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine encompasses several key functional groups that contribute to its unique chemical properties. The presence of a methoxy group at the 2-position of the pyridine ring, combined with a pyrrolidinyl substituent at the 6-position, creates a versatile scaffold for further chemical modifications and biological evaluations. Additionally, the propan-1-amine moiety at the 3-position introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds that incorporate both pyridine and pyrrolidine moieties. These structural features are frequently found in biologically active molecules, including kinase inhibitors, antiviral agents, and central nervous system (CNS) therapeutics. The compound 2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine represents a promising candidate for further investigation in this context.

One of the most compelling aspects of 2-methoxy-2-6-(pyrrolidin-1-yl)pyridin-3-ylopananamino is its potential role as a scaffold for drug development. The pyridine ring serves as a core structure that can be modified to enhance binding interactions with target enzymes or receptors. The pyrrolidinyl group, on the other hand, can improve metabolic stability and oral bioavailability, which are critical factors in drug design. The propanamino group adds an additional layer of complexity, allowing for further derivatization to optimize pharmacokinetic properties.

Recent studies have highlighted the importance of molecular diversity in medicinal chemistry. Compounds like 2-methoxy--(pyrrolidin--1--yI)-yI-pyridiI--3-yI-propan-I-amino, which exhibit unique structural features, can provide valuable insights into biological mechanisms and serve as starting points for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of such compounds and identify lead candidates for further optimization.

The synthesis of 2-methoxy--(pyrrolidin--1--yI)-yI-pyridiI--3-yI-propan-I-amino involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and enhance efficiency.

In addition to its synthetic significance, 2-methoxy--(pyrrolidin--1--yI)-yI-pyridiI--3-yI-propan-I-amino has shown promise in preclinical studies as a potential therapeutic agent. Initial pharmacological evaluations have indicated that this compound exhibits favorable interactions with certain biological targets, suggesting its utility in treating various diseases. For instance, it has been observed to modulate enzyme activity and receptor binding in vitro, which could translate into therapeutic benefits in vivo.

The development of novel drugs is a complex process that requires extensive characterization of chemical properties and biological activities. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play crucial roles in elucidating the structure of 2-methoxy--(pyrrolidin--1--yI)-yI-pyridiI--3-yI-propan-I-amino and confirming its identity. These methods provide detailed information about molecular connectivity, stereochemistry, and purity, which are essential for advancing drug candidates through preclinical development.

As research continues to uncover new biological targets and mechanisms, compounds like 2-methoxy--(pyrrolidin--1--yI)-yI-pyridiI--3-yI-propan-I-amino will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation in medicinal chemistry and may lead to the development of next-generation therapeutics with improved efficacy and safety profiles.

The future directions for studying CAS No. 2229504 - 11 - 2 include further exploration of its pharmacological profile through in vivo studies. Investigating its effects on animal models will provide valuable insights into its potential therapeutic applications and help identify any adverse effects or toxicities. Additionally, computational modeling techniques can be employed to predict how this compound interacts with biological targets at the molecular level.

In conclusion,CAS No .2229504 - 11 - 22 - methoxyy -- ( y I y I ) -- y I y I -- propan-I amine is a structurally intriguing compound with significant potential in pharmaceutical research . Its complex framework , combined with promising preclinical data , makes it an attractive candidate for further development . As our understanding of disease mechanisms grows , compounds like this one will continue to play a vital role in discovering new treatments that improve human health .